(5-Methyl-3-phenyl-4-isoxazolyl)methylamine
Overview
Description
(5-Methyl-3-phenyl-4-isoxazolyl)methylamine, or 5-MeO-MiPT, is a hallucinogenic tryptamine that has recently been gaining attention for its potential use in scientific research. It has been used in the study of serotonin receptors, as well as its effects on the central nervous system.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
(5-Methyl-3-phenyl-4-isoxazolyl)methylamine: is a valuable building block in the synthesis of various heterocyclic compounds. Its structure allows for the introduction of additional functional groups, which can lead to the creation of diverse heterocyclic systems with potential pharmacological activities .
Development of Analgesic Agents
Isoxazole derivatives, such as (5-Methyl-3-phenyl-4-isoxazolyl)methylamine , have been explored for their analgesic properties. The modification of the isoxazole ring has been shown to impart different levels of analgesic activity, which is crucial in the development of new pain-relief medications .
Anti-inflammatory Drug Research
The anti-inflammatory potential of isoxazole derivatives makes (5-Methyl-3-phenyl-4-isoxazolyl)methylamine a candidate for the development of anti-inflammatory drugs. Research in this area focuses on reducing inflammation without the side effects associated with traditional anti-inflammatory drugs .
Anticancer Activity
Isoxazole compounds are being studied for their anticancer properties(5-Methyl-3-phenyl-4-isoxazolyl)methylamine could serve as a precursor in the synthesis of molecules that target specific pathways involved in cancer cell proliferation and survival .
Antimicrobial Applications
The structural framework of isoxazole is known to exhibit antimicrobial activity. As such, (5-Methyl-3-phenyl-4-isoxazolyl)methylamine can be utilized in the design and synthesis of new antimicrobial agents that combat resistant strains of bacteria and fungi .
Neuropharmacological Research
Isoxazole derivatives have shown promise in neuropharmacology, particularly in the development of anticonvulsant and antidepressant medications. The compound (5-Methyl-3-phenyl-4-isoxazolyl)methylamine may be instrumental in creating drugs that modulate neurotransmitter systems in the brain .
Immunomodulatory Effects
Research into the immunomodulatory effects of isoxazole derivatives includes the exploration of (5-Methyl-3-phenyl-4-isoxazolyl)methylamine . It could lead to the development of drugs that modulate the immune response, potentially benefiting conditions like autoimmune diseases .
Penicillin Derivatives
There is historical precedence for the use of isoxazole compounds in the modification of penicillin(5-Methyl-3-phenyl-4-isoxazolyl)methylamine might be used to create novel penicillin derivatives with improved efficacy and stability .
properties
IUPAC Name |
(5-methyl-3-phenyl-1,2-oxazol-4-yl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O/c1-8-10(7-12)11(13-14-8)9-5-3-2-4-6-9/h2-6H,7,12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KJGJWCJXSLAKKS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C2=CC=CC=C2)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20379846 |
Source
|
| Record name | 1-(5-Methyl-3-phenyl-1,2-oxazol-4-yl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20379846 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Methyl-3-phenyl-4-isoxazolyl)methylamine | |
CAS RN |
306935-01-3 |
Source
|
| Record name | 4-Aminomethyl-5-methyl-3-phenylisoxazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=306935-01-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(5-Methyl-3-phenyl-1,2-oxazol-4-yl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20379846 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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